Cas no 20354-61-4 (2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-)

• Product Name: 2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-
• CAS No: 20354-61-4
• MF: C₉H₁₉N₃
• MW: 169.267261743546
• CID: 1393004
• PubChem ID: 12262440
• Update Time: 2025-04-20

2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-
• 5-(1,4,5,6-tetrahydropyrimidin-2-yl)pentan-1-amine
• DTXSID30482956
• 20354-61-4

• Inchi： 1S/C9H19N3/c10-6-3-1-2-5-9-11-7-4-8-12-9/h1-8,10H2,(H,11,12)
• InChI Key： GVDCGVIKRDYSSU-UHFFFAOYSA-N
• SMILES： N1CCCN=C1CCCCCN

Computed Properties

• Exact Mass: 169.15807
• Monoisotopic Mass: 169.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.41